3-cyclopentyl-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-cyclopentyl-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)propanamide” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system . This core is considered a privileged structure in biologically active compounds and is a bioisostere of natural purine .
Synthesis Analysis
While specific synthesis methods for this compound are not available, related compounds with a pyrazolo[3,4-d]pyrimidine core have been synthesized using various methods. For instance, one method involves ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction . Another method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to form the pyrido[2,3-d]pyrimidin-5-one .Scientific Research Applications
Synthesis and Biological Evaluation
The chemical compound , due to its complex structure, finds relevance in various synthetic and biological research applications. Research on related compounds has shown a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. While direct studies on this specific compound may be scarce, research on similar pyrazolo[3,4-d]pyrimidin derivatives provides insight into potential applications.
One study focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, demonstrating anticancer and anti-5-lipoxygenase activities. These compounds were synthesized through a single-step condensation process, with further modifications leading to a variety of derivatives with significant biological activities. The structural-activity relationship was explored, revealing that certain substitutions on the pyrazolopyrimidine core could enhance biological efficacy (Rahmouni et al., 2016).
Antimicrobial and Antitumor Activities
Another area of application is the development of antimicrobial and antitumor agents. For instance, pyrazole, isoxazole, and pyrimidine derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. This research demonstrates the versatility of pyrazole-derived compounds in generating effective therapeutic agents with broad-spectrum activity against various bacterial and fungal species (Kendre et al., 2015).
Insecticidal and Antimicrobial Potential
The cyclization reactions involving cyanamides and various reagents, leading to pyrazole and pyrimidine derivatives, show promise in creating compounds with insecticidal and antimicrobial potential. This synthesis approach allows for the generation of a diverse set of compounds that can be tested for biological activities, potentially leading to new treatments for infectious diseases and pest control (Deohate et al., 2020).
Future Directions
properties
IUPAC Name |
3-cyclopentyl-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N7O/c1-16-13-20(27-21(31)12-11-17-7-5-6-8-17)30(28-16)23-19-14-26-29(22(19)24-15-25-23)18-9-3-2-4-10-18/h2-4,9-10,13-15,17H,5-8,11-12H2,1H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCQJWFYMEUFZPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CCC2CCCC2)C3=NC=NC4=C3C=NN4C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.